Cas no 392312-48-0 (Isoxazole,5-(methoxymethyl)-3-(1-methylethyl)-)

• Product Name: Isoxazole,5-(methoxymethyl)-3-(1-methylethyl)-
• CAS No: 392312-48-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 299287
• PubChem ID: 4152608
• Update Time: 2025-04-19

Isoxazole,5-(methoxymethyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-(methoxymethyl)-3-(1-methylethyl)-
• Isoxazole, 5-(methoxymethyl)-3-(1-methylethyl)- (9CI)
• AKOS024371687
• SCHEMBL13430904
• 392312-48-0
• 3-Isopropyl-5-(methoxymethyl)isoxazole

• Inchi： 1S/C8H13NO2/c1-6(2)8-4-7(5-10-3)11-9-8/h4,6H,5H2,1-3H3
• InChI Key： DCDHIZAVQWBSFD-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles